Cas no 108864-16-0 (Orotinin)
Orotinin structure
Product name:Orotinin
CAS No:108864-16-0
MF:C25H26O6
MW:422.47034
CID:2032425
Orotinin Chemical and Physical Properties
Names and Identifiers
-
- Orotinin
-
- Inchi： InChI=1S/C25H3O6/c1-13(2)8-9-15-23-14(10-11-25(3,4)31-23)22(29)21-18(28)12-19(30-24(15)21)20-16(26)6-5-7-17(20)27/h5-7H
- InChI Key： BTQLSKFYCSVWPN-UHFFFAOYSA-N
- SMILES： [#6]\[#6](-[#6])=[#6]\[#6]-c1c2-[#8]C([#6])([#6])[#6]=[#6]-c2c(-[#8])c2-[#6](=O)-[#6]-[#6](-[#8]-c12)-c1c(-[#8])cccc1-[#8] |c:11|
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- XLogP3: 3.497
Orotinin Related Literature
-
Huong Giang T. Nguyen,Mitchell H. Weston,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen CrystEngComm, 2012,14, 4115-4118
-
Shouqin Tain,Neway Belachew,Kwadwo Asare Owusu,Xiujian Zhao RSC Adv., 2021,11, 13556-13563
-
Pawan Kumar,Rubina G. Parmar,Christopher R. Brown,Jennifer L. S. Willoughby,Donald J. Foster,I. Ramesh Babu,Sally Schofield,Vasant Jadhav,Klaus Charisse,Jayaprakash K. Nair,Kallanthottathil G. Rajeev,Martin A. Maier,Martin Egli,Muthiah Manoharan Chem. Commun., 2019,55, 5139-5142
-
Kumaresh Ghosh,Debojyoti Tarafdar,Asmita Samadder,Anisur Rahman Khuda-Bukhsh RSC Adv., 2014,4, 58530-58535
-
Aixin Song,Jinglin Shen,Han Zhang,Zhaohua Song RSC Adv., 2015,5, 75589-75599
-
Eugenio Coronado,Maurici López-Jordà Dalton Trans., 2010,39, 4903-4910
-
B. K. Breedlove,R. Kandel,H. Md. Ahsan Dalton Trans., 2014,43, 7683-7686
-
Junbo Li,Jianlong Zhao,Jiayu Gao,Ju Liang,Wenlan Wu,Lijuan Liang New J. Chem., 2016,40, 7222-7228
-
Xianggui Kong,Xiaomin Liu,Youlin Zhang,Yulei Chang,Yongshi Luo,Huiying Zhao,Hong Zhang Nanoscale, 2015,7, 190-197
-
Yinsong Si,Zongzhao Sun,Limin Huang,Min Chen,Limin Wu J. Mater. Chem. A, 2019,7, 8952-8959
108864-16-0 (Orotinin) Related Products
- 440332-57-0(3-4-(4-phenylpiperazine-1-carbonyl)phenyl-3,4-dihydro-1,2,3-benzotriazin-4-one)
- 954679-58-4(2-(4-fluorophenyl)-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide)
- 1049478-91-2(N'-2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide)
- 1105210-04-5(1-benzyl-4-5-({4-(4-fluorophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)furan-2-carbonylpiperazine)
- 328028-17-7(3-Amino-N-(2-methoxyphenyl)-4-methylbenzene-1-sulfonamide)
- 2138098-70-9(3-[Butyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol)
- 2137779-45-2(ethyl 2-{4-[(3-oxopiperazin-1-yl)methyl]-1H-1,2,3-triazol-1-yl}acetate)
- 2229328-43-0(O-2-(3-bromo-1-methyl-1H-indol-2-yl)ethylhydroxylamine)
- 1208081-53-1(2-(3-Trifluoromethyl-pyridin-2-ylsulfanyl)-ethylamine; hydrochloride)
- 2580237-22-3(Tert-butyl 2-(3-amino-5-methyloxolan-3-yl)acetate)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
